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Compound of Interest

Compound Name: Diethyl 2,2-difluoropentanedioate

Cat. No.: B1321868 Get Quote

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of chemical compounds is

paramount. This guide provides a focused analysis of the molecular weight of Diethyl 2,2-
difluoropentanedioate, a fluorinated organic compound. The determination of molecular

weight is a critical first step in a wide array of experimental and theoretical applications, from

stoichiometric calculations in synthesis to interpretation of mass spectrometry data and

pharmacokinetic modeling.

Molecular Composition and Weight Calculation
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The molecular formula for Diethyl 2,2-difluoropentanedioate is

C₉H₁₄F₂O₄.[1][2] The calculation of its molecular weight is detailed in the table below, utilizing

the standard atomic weights of Carbon (C), Hydrogen (H), Fluorine (F), and Oxygen (O).
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Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 9 12.011 108.099

Hydrogen H 14 1.008 14.112

Fluorine F 2 18.998 37.996

Oxygen O 4 15.999 63.996

Total 224.203

Note: Standard atomic weights are based on IUPAC recommendations. Values for elements

with natural isotopic variation are conventional values for materials of terrestrial origin.

The calculated molecular weight of Diethyl 2,2-difluoropentanedioate is 224.203 g/mol . This

value is consistent with figures found in chemical databases.[1][2]

Methodological Note
The calculation of molecular weight is a theoretical determination based on the compound's

molecular formula and the internationally accepted standard atomic weights of the elements. It

does not require an experimental protocol. The standard atomic weights themselves are

derived from a critical evaluation of the isotopic abundances of elements in natural terrestrial

sources. For fluorine, which is a monoisotopic element, the atomic weight is that of its single

stable isotope, ¹⁹F.[3] For elements like carbon, hydrogen, and oxygen, which have multiple

stable isotopes, the standard atomic weight represents a weighted average of these isotopes.

[4][5][6][7]

Logical Framework for Molecular Weight
Determination
The process for determining the molecular weight of a chemical compound is a straightforward

and logical workflow. This can be visualized as a simple, linear process.
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Identify Chemical Compound
(Diethyl 2,2-difluoropentanedioate)

Determine Molecular Formula
(C₉H₁₄F₂O₄)

Identify Constituent Elements
(C, H, F, O)

Obtain Standard Atomic Weights

Calculate Total Molecular Weight

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

This document provides the foundational data regarding the molecular weight of Diethyl 2,2-
difluoropentanedioate. As this is a fundamental, calculated property, discussions of

experimental protocols for its determination or associated signaling pathways are not

applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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